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Compound of Interest

Compound Name: Basic Blue 54

Cat. No.: B078339

Chemical Structure and Identification

Basic Blue 54 is an organic compound identified by CAS Number 15000-59-6.[1][2][3][4][5] The
molecule consists of a cationic benzothiazolium-based azo structure with a methyl sulfate
counter-ion. The core structure features a 2-[[4-(dimethylamino)phenyl]azo]-6-methoxy-3-
methylbenzothiazolium cation.[5][6]

The molecular formula of the complete salt is C18H22N405S2, and its molecular weight is
438.52 g/mol .[1][2][3][4][5] The cationic portion of the molecule alone has a formula of
C17H19N40S+ and a molecular weight of 327.424 g/mol .[7][8]
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Start: 2-Amino-3-methyl-
6-methoxybenzothiazolium chloride

'

Step 1: Diazotization
(e.g., with NaNO2/HClI)

'

Intermediate:
Diazonium Salt

'

Step 2: Azo Coupling
(with N,N-dimethylaniline)

'

Intermediate:
Azo Dye Base

'

Step 3: Quaternization
(with Dimethyl Sulfate)

'

Final Product:
Basic Blue 54

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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